methyl 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl-4-(4-methylphenyl)thiophene-2-carboxylate
• InChI: InChI=1S/C24H26N2O5S2/c1-17-4-6-18(7-5-17)21-16-32-22(24(27)31-3)23(21)33(28,29)26-14-12-25(13-15-26)19-8-10-20(30-2)11-9-19/h4-11,16H,12-15H2,1-3H3
• InChI Key: IDBVFMQNTZKERH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=C2S(=O)(=O)N3CCN(CC3)C4=CC=C(C=C4)OC)C(=O)OC
• Molecular Formula: C24H26N2O5S2
• Molecular Weight: 486.6 g/mol

Description

The compound contains several functional groups, including a methoxy group, a piperazine ring, a sulfonyl group, a thiophene ring, and a carboxylate ester. Piperazine is a common structural motif found in pharmaceuticals, partly due to its ability to positively modulate the pharmacokinetic properties of a drug substance. The thiophene ring is a five-membered aromatic ring with one sulfur atom, which is often used in medicinal chemistry due to its bioisosteric relationship with a phenyl ring.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Scientific Research Applications

Pharmacokinetic Modulation

. This means it can enhance the absorption, distribution, metabolism, and excretion of drugs, making them more effective.

Therapeutic Drug Design

. .

Treatment of Neurological Disorders

. This suggests potential applications of the compound in neurology.

Antimicrobial Activity

. This indicates that the compound could be used in the development of new antibiotics.

Use in Synthesis of Anticancer Agents

. This suggests that the compound could have potential applications in cancer treatment.

Dopamine D3 Receptor Antagonists

. These are sought for treating substance use disorders, indicating another potential application of the compound.

Nonlinear Optical Properties

. This means it could be used in the development of optical devices such as lasers and optical switches.

Stability and Reactivity

. This property is important in many applications, including drug design and materials science.

Mechanism of Action

Target of Action

It is known that piperazine derivatives, which this compound is a part of, are found in a variety of biologically active compounds such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs . These compounds are also components in potential treatments for Parkinson’s and Alzheimer’s disease .

Mode of Action

Piperazine derivatives are known to positively modulate the pharmacokinetic properties of a drug substance . They can be incorporated into biologically active compounds through a Mannich reaction .

Biochemical Pathways

It is known that piperazine derivatives can affect a variety of disease states, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Piperazine is a common structural motif found in pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Some piperazine derivatives have exhibited good antibacterial activity , suggesting that this compound may have similar effects.

Action Environment

It is known that the stability of boronic esters, which are often used in the synthesis of piperazine derivatives, can pose challenges in certain environments .